Cas no 3070-68-6 (Hexanoic acid, 2-methylene-, methyl ester)

Hexanoic acid, 2-methylene-, methyl ester structure
3070-68-6 structure
Product Name:Hexanoic acid, 2-methylene-, methyl ester
CAS No:3070-68-6
MF:C8H14O2
MW:142.195562839508
CID:323024
PubChem ID:330536
Update Time:2025-04-19

Hexanoic acid, 2-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-methylene-, methyl ester
    • methyl 2-methylidenehexanoate
    • 2-methylenehexanoic acid methyl ester
    • 2-methylenehexylcarbonic acid methyl ester
    • 2-n-butylacrylic acid methyl ester
    • CTK1C6522
    • methyl 2-methylenehexanoate
    • methyl butacrylate
    • NSC319473
    • methyl butylacrylate
    • DTXSID60317621
    • NSC-319473
    • 3070-68-6
    • SCHEMBL1298659
    • Inchi: 1S/C8H14O2/c1-4-5-6-7(2)8(9)10-3/h2,4-6H2,1,3H3
    • InChI Key: USUBUUXHLGKOHN-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=C)CCCC)=O

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.894
  • Boiling Point: 169.1°Cat760mmHg
  • Flash Point: 47.8°C
  • Refractive Index: 1.422
  • PSA: 26.3
  • LogP: 1.90580

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